molecular formula C5H4N4O6 B184321 Pyridazine, 4,6-dinitro-3-methoxy-, 1-oxide CAS No. 35436-15-8

Pyridazine, 4,6-dinitro-3-methoxy-, 1-oxide

Cat. No. B184321
CAS RN: 35436-15-8
M. Wt: 216.11 g/mol
InChI Key: GCBFEKOPFMITSV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Pyridazine, 4,6-dinitro-3-methoxy-, 1-oxide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as PDMO, and it has been shown to possess several unique properties that make it a valuable tool for researchers.

Mechanism Of Action

The mechanism of action of PDMO is based on its ability to undergo a redox reaction with ROS. When PDMO reacts with ROS, it is converted into a highly fluorescent compound that emits light at a specific wavelength. This process allows researchers to monitor changes in ROS levels in real-time.

Biochemical And Physiological Effects

PDMO has been shown to have several biochemical and physiological effects. For example, PDMO has been shown to induce apoptosis (programmed cell death) in cancer cells. Additionally, PDMO has been shown to have anti-inflammatory properties, which may make it a useful tool for the treatment of inflammatory diseases.

Advantages And Limitations For Lab Experiments

One of the main advantages of using PDMO in lab experiments is its high sensitivity to ROS. This sensitivity allows researchers to monitor changes in ROS levels in real-time, which can provide valuable insights into cellular processes. However, PDMO also has some limitations. For example, PDMO can be toxic to cells at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for research involving PDMO. One potential direction is the development of new fluorescent probes based on the structure of PDMO. These probes could be used to monitor other cellular processes, such as changes in pH or the presence of specific molecules. Additionally, PDMO could be used as a tool for the development of new therapies for inflammatory diseases and cancer.

Synthesis Methods

The synthesis of PDMO is a complex process that involves several steps. The first step involves the reaction of 4,6-dinitro-3-methoxy-pyridazine with hydrogen peroxide in the presence of a catalyst. This reaction produces PDMO as a yellow crystalline solid. The purity of the final product can be improved through recrystallization and purification techniques.

Scientific Research Applications

PDMO has been used in a wide range of scientific research applications. One of the most common applications is as a fluorescent probe for the detection of reactive oxygen species (ROS) in living cells. PDMO is highly sensitive to ROS, and it can be used to monitor changes in ROS levels in real-time.

properties

CAS RN

35436-15-8

Product Name

Pyridazine, 4,6-dinitro-3-methoxy-, 1-oxide

Molecular Formula

C5H4N4O6

Molecular Weight

216.11 g/mol

IUPAC Name

3-methoxy-4,6-dinitro-1-oxidopyridazin-1-ium

InChI

InChI=1S/C5H4N4O6/c1-15-5-3(8(11)12)2-4(9(13)14)7(10)6-5/h2H,1H3

InChI Key

GCBFEKOPFMITSV-UHFFFAOYSA-N

SMILES

COC1=N[N+](=C(C=C1[N+](=O)[O-])[N+](=O)[O-])[O-]

Canonical SMILES

COC1=N[N+](=C(C=C1[N+](=O)[O-])[N+](=O)[O-])[O-]

Other CAS RN

35436-15-8

Origin of Product

United States

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